2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C14H11FO3/c1-8-2-3-12(13(4-8)14(17)18)9-5-10(15)7-11(16)6-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: WQZCTFIESGJSMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)F)O)C(=O)O
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID10689380
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261981-09-2

Description

2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% (2F5HPMB) is an organic compound with a molecular formula of C10H9FO2. It is a white powder that is soluble in water, ethanol, and methanol. 2F5HPMB has a melting point of 91-93°C and a boiling point of 283-285°C. It is commonly used in the synthesis of other organic compounds and has a variety of applications in scientific research.

Mechanism of Action

2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% has been found to inhibit certain enzymes, such as cytochrome P450 enzymes. These enzymes are involved in the metabolism of drugs and other organic compounds. By inhibiting these enzymes, 2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% can affect the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which can affect the metabolism of drugs and other compounds. It has also been found to have anti-inflammatory and anticonvulsant properties.

Advantages and Limitations for Lab Experiments

2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is a white powder that is soluble in water, ethanol, and methanol, making it easy to work with. It is also relatively inexpensive and can be synthesized in a two-step process. However, it has some limitations. It has a low solubility in organic solvents, making it difficult to use in certain experiments. It also has a low melting point, which can make it difficult to work with in certain experiments.

Future Directions

There are a variety of potential future directions for the use of 2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95%. It could be used to further study the effects of enzyme inhibition and drug metabolism. It could also be used in the synthesis of new pharmaceuticals. Additionally, it could be used to study the effects of 2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% on various biological processes, such as inflammation and cell signaling. Finally, it could be used to study the effects of 2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% on other organic compounds, such as hormones and neurotransmitters.

Synthesis Methods

2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 3-fluoro-5-hydroxybenzoic acid with methylmagnesium bromide in anhydrous THF. This reaction yields 2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoate. The second step involves the hydrolysis of the benzoate ester with an aqueous solution of sodium hydroxide. This yields 2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% with a purity of 95%.

Scientific Research Applications

2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of other organic compounds, the study of enzyme inhibition, and the study of drug metabolism. It has also been used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs and anticonvulsants.